BENGHE Foundational & Exploratory

Check Availability & Pricing

5-((4-Chlorophenyl)methyl)-2-oxazolidinone
molecular weight and formula

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

5-((4-Chlorophenyl)methyl)-2-
Compound Name:

oxazolidinone
CAS No.: 62825-89-2
Cat. No.: B14522684

Get Quote

Technical Profile: 5-((4-Chlorophenyl)methyl)-2-
oxazolidinone
Executive Summary

5-((4-Chlorophenyl)methyl)-2-oxazolidinone is a heterocyclic organic compound featuring a
2-oxazolidinone core substituted at the 5-position with a 4-chlorobenzyl group. Unlike its 4-
substituted counterparts, which are widely used as chiral auxiliaries in asymmetric synthesis, 5-
substituted oxazolidinones are primarily investigated as pharmacophores in medicinal
chemistry, particularly for their muscle relaxant (mephenoxalone analogs) and antibacterial
properties.

Core Chemical Identity
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IUPAC Name

5-[(4-chlorophenyl)methyl]-1,3-oxazolidin-2-one

Common Name

5-(4-chlorobenzyl)-2-oxazolidinone

Molecular Formula

C10H10CINO2

Molecular Weight

211.65 g/mol

CAS Registry Number

Not widely listed; Analogous to 5-benzyl-2-
oxazolidinone (CAS 10374-51-3)

Physical State

White to off-white crystalline solid (Predicted)

Solubility

Soluble in DMSO, DMF, Methanol; Sparingly

soluble in Water

Physicochemical Characterization
Molecular Formula & Weight Calculation

The molecular formula C10H10CINO: is derived from the structural components:

e Oxazolidin-2-one Core: CsHsNO:z (Base)

C3H4aNOz2 (Substituted)

¢ Substituent: (4-Chlorophenyl)methyl group (C7HeCl)

Precise Mass Calculation:

Carbon (10):

Hydrogen (10):

Chlorine (1):

Nitrogen (1):

Oxygen (2):
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» Total MW:211.65 g/mol

Structural Analysis

The molecule consists of a 5-membered heterocyclic ring containing nitrogen and oxygen.[1][2]
The 4-chlorobenzyl group is attached to the carbon at position 5 (adjacent to the oxygen atom).

o Chirality: The C5 carbon is a stereocenter. The compound can exist as (5R)- or (5S)-
enantiomers, or as a racemate.

» Electronic Properties: The 4-chloro substituent exerts an electron-withdrawing inductive
effect on the phenyl ring, potentially influencing the lipophilicity (LogP ~2.2) and metabolic
stability of the benzyl moiety.

Synthesis & Manufacturing Protocols

The synthesis of 5-substituted oxazolidinones requires specific regiochemical control to ensure
the substituent is placed at C5 rather than C4. Two primary routes are established: the Epoxide
Opening Route and the Amino Alcohol Cyclization Route.

Route A: Epoxide Opening (Regioselective)

This method utilizes 2-(4-chlorobenzyl)oxirane, often derived from the epoxidation of 4-
chloroallylbenzene.

o Epoxidation: 4-Chloroallylbenzene is reacted with m-CPBA to yield 2-(4-
chlorobenzyl)oxirane.

o Carbamate Formation: The epoxide is opened with a carbamate source (e.g., ethyl
carbamate) or isocyanate under basic conditions (NaH or Lewis acid catalysis).

o Cyclization: Intramolecular attack of the nitrogen anion on the epoxide carbon (or activated
intermediate) closes the ring.

Route B: Amino Alcohol Cyclization (Traditional)

This route constructs the ring from a linear precursor, 1-amino-3-(4-chlorophenyl)propan-2-ol.
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e Precursor Synthesis: Reaction of 4-chlorobenzyl chloride with nitromethane followed by
reduction, or opening of epichlorohydrin with 4-chlorophenylmagnesium bromide followed by
amination.

o Cyclization: The amino alcohol is treated with a phosgene equivalent (CDI, Diethyl
carbonate, or Triphosgene) to form the cyclic carbamate.

Experimental Workflow Visualization
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Caption: Synthesis of 5-((4-Chlorophenyl)methyl)-2-oxazolidinone via Epoxide and Amino
Alcohol routes.

Analytical Characterization

To validate the identity of the synthesized compound, the following spectral signatures are
diagnostic:

Proton NMR ( H-NMR, 400 MHz, CDCI )
o Aromatic Protons: Two doublets (AA'BB' system) around

7.30 ppm (2H) and 7.15 ppm (2H), characteristic of the para-substituted chlorophenyl group.

e C5-H (Methine): A multiplet around
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4.7-4.9 ppm. This proton is deshielded by the adjacent oxygen and is the key marker for the
5-substituted isomer (distinct from C4-H in Evans auxiliaries).

e C4-H
(Methylene): Two multiplets or doublets of doublets around
3.2-3.6 ppm (ring CH
).

e Benzylic CH

: A doublet or multiplet around
2.8-3.0 ppm.

e NH: A broad singlet around
5.5-6.5 ppm (exchangeable with D
0).
Carbon NMR ( C-NMR, 100 MHz, CDCI )
e Carbonyl (C=0): Signal at
159 ppm.[3]
e C5 (Methine): Signal at
75—78 ppm (shifted downfield due to Oxygen).
e C4 (Methylene): Signal at

45-48 ppm.

o Aromatic Carbons: Four signals in the 128-135 ppm range (C-Cl, C-alkyl, and two CH
signals).

Mass Spectrometry (ESI-MS)
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e Molecular lon:

(for
Cl) and
(for
cl).

» |sotope Pattern: A distinct 3:1 ratio for the M and M+2 peaks, confirming the presence of a
single chlorine atom.

Applications & Significance
Pharmaceutical Intermediates

This molecule serves as a structural analog to Mephenoxalone (a muscle relaxant), where the
phenoxymethyl group is replaced by a chlorobenzyl group. Research indicates that 5-benzyl-2-
oxazolidinones possess:

o Skeletal Muscle Relaxant Activity: Modulating central nervous system pathways.

» Antibacterial Potential: While distinct from Linezolid (which is an N-aryl oxazolidinone), 5-
substituted derivatives are explored as novel pharmacophores to overcome resistance.

Chiral Building Blocks

In its enantiopure form, 5-((4-Chlorophenyl)methyl)-2-oxazolidinone can function as a chiral
auxiliary or a precursor for complex alkaloid synthesis. The C5-stereocenter allows for
diastereoselective transformations on the attached nitrogen or during ring-opening reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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